Cas no 6487-96-3 (2-(3-chlorophenyl)acetamidine;hydrochloride)

• Product Name: 2-(3-chlorophenyl)acetamidine;hydrochloride
• CAS No: 6487-96-3
• MF: C₈H₁₀Cl₂N₂
• MW: 205.084399700165
• MDL: MFCD08752483
• CID: 1036519
• PubChem ID: 17221603
• Update Time: 2025-10-19

2-(3-chlorophenyl)acetamidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chlorophenyl)acetimidamide hydrochloride
• 2-(3-Chlorophenyl)ethanimidamide hydrochloride
• 2-(3-Chlorophenyl)acetamidine HCl
• AG-A-29689
• AGN-PC-01DHHE
• CTK7D2000
• MolPort-000-002-792
• SureCN1300686
• 2-(3-chlorophenyl)acetamidine;hydrochloride
• MFCD08752483
• 6487-96-3
• CS-0454527
• 2-(3-Chloro-phenyl)-acetamidine hydrochloride
• 2-(3-Chlorophenyl)ethanimidamide HCl
• SSKYLHULHCUDLD-UHFFFAOYSA-N
• SB15454
• (3-Chlorophenyl)ethanimidamide--hydrogen chloride (1/1)
• SCHEMBL1300686
• 2-(3-Chlorophenyl)acetimidamidehydrochloride
• 2-(3-chlorophenyl)acetamidine hydrochloride
• DTXSID90589415
• AKOS015846275
• DB-329235
• 2-(3-chlorophenyl)ethanimidamide;hydrochloride
• BS-38367

• MDL： MFCD08752483
• Inchi： 1S/C8H9ClN2.ClH/c9-7-3-1-2-6(4-7)5-8(10)11;/h1-4H,5H2,(H3,10,11);1H
• InChI Key： SSKYLHULHCUDLD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CC(=N)N.Cl

Computed Properties

• Exact Mass: 204.0221037g/mol
• Monoisotopic Mass: 204.0221037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.9Ų

2-(3-chlorophenyl)acetamidine;hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(3-chlorophenyl)acetamidine;hydrochloride

Introduction to 2-(3-chlorophenyl)acetamidine;hydrochloride (CAS No. 6487-96-3)

2-(3-chlorophenyl)acetamidine;hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 6487-96-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amidine derivatives, featuring a unique structural framework that has garnered considerable attention due to its potential biological activities. The presence of a chlorophenyl group and an acetamidine moiety contributes to its distinct chemical properties, making it a valuable scaffold for further chemical modifications and pharmacological investigations.

The molecular structure of 2-(3-chlorophenyl)acetamidine;hydrochloride consists of a benzene ring substituted with a chlorine atom at the 3-position, linked to an acetamidine group. This configuration imparts both lipophilicity and electrophilicity, characteristics that are often exploited in drug design to enhance binding affinity to biological targets. The hydrochloride salt form improves the compound's solubility in aqueous solutions, facilitating its use in various experimental and therapeutic applications.

In recent years, the pharmaceutical industry has shown increasing interest in amidine derivatives due to their versatile biological activities. Specifically, compounds containing the acetamidine moiety have been explored for their potential roles as kinase inhibitors, protease inhibitors, and antimicrobial agents. The chlorophenyl group further enhances these properties by modulating electronic effects and steric interactions, which are critical for target specificity.

One of the most compelling aspects of 2-(3-chlorophenyl)acetamidine;hydrochloride is its utility as a building block in medicinal chemistry. Researchers have leveraged this compound to synthesize novel analogs with enhanced pharmacological profiles. For instance, modifications at the nitrogen atoms of the acetamidine group or variations in the chlorophenyl substituent have led to derivatives with improved efficacy and reduced toxicity. These efforts align with the broader goal of developing next-generation therapeutics that address unmet medical needs.

Recent studies have highlighted the potential of 2-(3-chlorophenyl)acetamidine;hydrochloride in addressing inflammatory and autoimmune disorders. The compound has been shown to interact with specific enzymes involved in pathways such as NF-κB and MAPK, which are central to inflammation regulation. Preclinical trials have demonstrated promising results in models of rheumatoid arthritis and inflammatory bowel disease, suggesting its therapeutic potential. These findings underscore the importance of continued research into this class of compounds.

The synthesis of 2-(3-chlorophenyl)acetamidine;hydrochloride involves multi-step organic reactions, typically starting from commercially available precursors such as 3-chlorobenzaldehyde and ammonium acetate. The reaction sequence often includes condensation steps followed by salt formation to yield the final product. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

In addition to its pharmaceutical applications, 2-(3-chlorophenyl)acetamidine;hydrochloride has found utility in chemical biology research. Its ability to act as a probe or intermediate allows scientists to investigate enzyme mechanisms and develop new biochemical assays. The compound's well-defined structure makes it an ideal candidate for computational studies aimed at predicting binding interactions and optimizing drug-like properties.

The regulatory landscape for compounds like 2-(3-chlorophenyl)acetamidine;hydrochloride is governed by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulatory bodies ensure that such compounds are manufactured under Good Manufacturing Practices (GMP) and undergo rigorous testing for safety and efficacy before being approved for clinical use. Compliance with these standards is essential for ensuring patient safety and therapeutic effectiveness.

Future directions in research on 2-(3-chlorophenyl)acetamidine;hydrochloride include exploring its role in oncology and neurodegenerative diseases. Preliminary data suggest that derivatives of this compound may exhibit inhibitory effects on kinases involved in cancer progression or on enzymes implicated in neurodegenerative disorders such as Alzheimer's disease. These avenues hold significant promise for developing novel treatments targeting complex diseases.

The environmental impact of synthesizing and using 2-(3-chlorophenyl)acetamidine;hydrochloride is another critical consideration. Efforts are underway to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Such sustainable practices not only benefit the environment but also make production processes more cost-effective and scalable.

In conclusion, 2-(3-chlorophenyl)acetamidine;hydrochloride (CAS No. 6487-96-3) represents a fascinating compound with broad applications in pharmaceutical research and development. Its unique structural features, coupled with promising biological activities, make it a valuable asset for medicinal chemists seeking to design innovative therapeutics. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play an increasingly important role in addressing some of today's most pressing medical challenges.